Phenylhydrazine

Specification

• Description: Phenylhydrazine appears as pale yellow crystals. Melting point 66 °F. Becomes an oily liquid. Toxic by ingestion, inhalation and skin absorption. Flash point 192 °F. Autoignition temperature 345 °F. Soluble in alcohol.; Phenylhydrazine is a phenylhydrazine that is the monophenyl derivative of hydrazine. It has a role as a xenobiotic.; Phenylhydrazine and its salts can cause cancer according to The National Institute for Occupational Safety and Health (NIOSH).
• CAS No.: 100-63-0
• Molecular Formula: C6H8N2; C6H8N2; C6H5NHNH2
• Molecular Weight: 108.14 g/mol
• IUPAC Name: phenylhydrazine
• Standard InChI: InChI=1S/C6H8N2/c7-8-6-4-2-1-3-5-6/h1-5,8H,7H2
• Standard InChI Key: HKOOXMFOFWEVGF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NN
• Canonical SMILES: C1=CC=C(C=C1)NN
• Boiling Point: 471 °F at 760 mmHg (with decomposition) (USCG, 1999); 243.5 °C, decomp (760 mm Hg); 173.5 °C at 100 mm Hg; 148.2 °C at 40 mm Hg; 131.5 °C at 20 mm Hg; 115.8 °C at 10 mm Hg; 101.6 °C at 5 mm Hg; 71.8 °C at 1 mm Hg; 470 °F (decomposes); 470 °F (Decomposes)
• Colorform: Monoclinic prisms or oil; Colorless to pale yellow liquid or solid (below 67 degrees F).
• Flash Point: 190 °F (USCG, 1999); 88 °C; 190 °F, 88 °C (closed cup); 88 °C c.c.; 190 °F
• Melting Point: 68 °F (USCG, 1999); 19.5 °C; MP: 243-6 °C, decomposes; molecular wt 144.60 /Phenylhydrazine hydrochloride/; Liquid Molar Volume= 0.098820 cu m/kmol; IG Heat of Formation= 2.0350X10+8 J/kmol; Heat of Fusion at the Melting Point= 1.6429X10+7 J/kmol.; 67 °F